Cas no 28805-75-6 (Anthracenecarbonitrile(9CI))

• Product Name: Anthracenecarbonitrile(9CI)
• CAS No: 28805-75-6
• MF: C₁₅H₉N
• MW: 203.238663434982
• CID: 273124
• Update Time: 2024-01-27

Anthracenecarbonitrile(9CI) Chemical and Physical Properties

Names and Identifiers

• Anthracenecarbonitrile(9CI)
• anthracene-1-carbonitrile

• Inchi： 1S/C15H9N/c16-10-14-7-3-6-13-8-11-4-1-2-5-12(11)9-15(13)14/h1-9H
• InChI Key： WVAHKIQKDXQWAR-UHFFFAOYSA-N
• SMILES： C1(C#N)=C2C(C=C3C(=C2)C=CC=C3)=CC=C1

Computed Properties

• Exact Mass: 203.07357
• Monoisotopic Mass: 203.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Density: 1.2
• Boiling Point: 413.8°C at 760 mmHg
• Flash Point: 205.4°C
• Refractive Index: 1.719
• PSA: 23.79